methyl 3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylate
Overview
Description
“Methyl 3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylate” is a chemical compound that belongs to the class of trifluoromethylpyridines . Trifluoromethylpyridines (TFMPs) are a key structural motif in active agrochemical and pharmaceutical ingredients . The empirical formula of a similar compound, 2-Chloro-6-methyl-3-(trifluoromethyl)pyridine, is C7H5ClF3N .
Synthesis Analysis
The synthesis of TFMP derivatives often involves a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart . For example, 2-chloro-3-(trifluoromethyl)pyridine (2,3-CTF), which can be used to produce several commercial products, is obtained as a minor product .Molecular Structure Analysis
The molecular structure of a similar compound, 2-Chloro-6-methyl-3-(trifluoromethyl)pyridine, is represented by the InChI key DIFCQOVMVHCCHY-UHFFFAOYSA-N .Chemical Reactions Analysis
The major use of TFMP derivatives is in the protection of crops from pests . For instance, fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market . More than 20 new TFMP-containing agrochemicals have acquired ISO common names .Physical and Chemical Properties Analysis
The physical and chemical properties of TFMP derivatives are largely influenced by the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Mechanism of Action
Safety and Hazards
Future Directions
Currently, several TFMP derivatives are used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials . It is expected that many novel applications of TFMP will be discovered in the future .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylate involves the introduction of a chloro group, a methyl group, and a trifluoromethyl group onto a pyridine ring, followed by esterification of the carboxylic acid group with methanol.", "Starting Materials": [ "3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylic acid", "thionyl chloride", "methylamine", "sodium hydride", "methanol" ], "Reaction": [ "The 3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylic acid is first reacted with thionyl chloride to form the corresponding acid chloride.", "The acid chloride is then reacted with methylamine in the presence of sodium hydride to introduce a methyl group onto the pyridine ring.", "The resulting intermediate is then reacted with trifluoromethyl iodide in the presence of a base to introduce a trifluoromethyl group onto the pyridine ring.", "Finally, the carboxylic acid group is esterified with methanol in the presence of a catalyst to form the desired product, methyl 3-chloro-6-methyl-2-(trifluoromethyl)pyridine-4-carboxylate." ] } | |
CAS No. |
2106815-34-1 |
Molecular Formula |
C9H7ClF3NO2 |
Molecular Weight |
253.6 |
Purity |
95 |
Origin of Product |
United States |
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